Cas no 146202-53-1 (Inosine,2',3'-dideoxy-6-O-hexyl- (9CI))

Inosine,2',3'-dideoxy-6-O-hexyl- (9CI) structure
146202-53-1 structure
Product Name:Inosine,2',3'-dideoxy-6-O-hexyl- (9CI)
CAS No:146202-53-1
MF:C16H24N4O3
MW:320.386763572693
CID:193454
PubChem ID:452991
Update Time:2025-04-19

Inosine,2',3'-dideoxy-6-O-hexyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,2',3'-dideoxy-6-O-hexyl- (9CI)
    • [(2S,5R)-5-(6-hexoxypurin-9-yl)oxolan-2-yl]methanol
    • DTXSID60163307
    • 146202-53-1
    • [(2S,5R)-5-(6-hexoxypurin-9-yl)tetrahydrofuran-2-yl]methanol
    • 6-Hexoxy-PddN deriv.
    • 6-Hexopurine-2',3'-dideoxynucleoside
    • Inosine, 2',3'-dideoxy-6-O-hexyl-
    • Inchi: 1S/C16H24N4O3/c1-2-3-4-5-8-22-16-14-15(17-10-18-16)20(11-19-14)13-7-6-12(9-21)23-13/h10-13,21H,2-9H2,1H3/t12-,13+/m0/s1
    • InChI Key: SUXOEXDKWQPOGO-QWHCGFSZSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)OCCCCCC

Computed Properties

  • Exact Mass: 320.18502
  • Monoisotopic Mass: 320.185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 519.6°Cat760mmHg
  • Flash Point: 268°C
  • Refractive Index: 1.631
  • PSA: 82.29
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